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Compound of Interest

Compound Name: N-Acetyl mesalazine-13C6

Cat. No.: B15584184 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling N-Acetyl
mesalazine-13C6. Adherence to these guidelines is critical for ensuring personal safety and

maintaining a secure laboratory environment.

N-Acetyl mesalazine-13C6, a stable isotope-labeled compound, shares its chemical

properties and handling hazards with its non-labeled counterpart, N-Acetyl mesalazine. The

primary hazards associated with this compound are that it is harmful if swallowed and causes

serious eye irritation.[1] Therefore, appropriate personal protective equipment (PPE) and

handling protocols are mandatory to minimize exposure risk.

Hazard Identification and Personal Protective
Equipment (PPE)
A thorough risk assessment is the foundation of safe laboratory practice. The following table

summarizes the potential hazards and the corresponding mandatory PPE for handling N-
Acetyl mesalazine-13C6.
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Hazard Route of Exposure
Required Personal

Protective Equipment (PPE)

Harmful if swallowed[1] Ingestion
- Laboratory coat or gown-

Nitrile or butyl rubber gloves[2]

Causes serious eye irritation[1] Eye Contact

- Safety glasses with side

shields or chemical splash

goggles[2]

May cause respiratory irritation Inhalation

- Use in a well-ventilated area

or chemical fume hood- If

ventilation is insufficient, a

suitable respiratory equipment

is necessary[2]

May cause skin irritation Skin Contact
- Laboratory coat or gown-

Nitrile or butyl rubber gloves[2]

Operational Plan: Step-by-Step Handling Protocol
Following a standardized procedure is crucial for minimizing the risk of exposure and

contamination.

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that an eye-wash station and safety shower are accessible.

Assemble all necessary equipment and reagents before handling the compound.

Put on all required PPE as detailed in the table above.

Handling the Compound:

Avoid the formation of dust and aerosols.

When weighing or transferring the solid material, do so in a chemical fume hood.
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Do not eat, drink, or smoke in the designated work area.[2]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all surfaces and equipment used.

Remove and properly dispose of contaminated gloves and other disposable PPE.

Take off contaminated clothing and wash it before reuse.[2]
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Experimental Workflow for Handling N-Acetyl Mesalazine-13C6
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Caption: A flowchart outlining the key steps for safely handling N-Acetyl mesalazine-13C6.
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Disposal Plan: Managing Contaminated Materials
Proper disposal of chemical waste is paramount for environmental safety and regulatory

compliance.

Waste Type Disposal Procedure

Solid Waste

- Collect in a designated, labeled hazardous

waste container.- Includes contaminated gloves,

weigh paper, and pipette tips.

Liquid Waste
- Collect in a designated, labeled hazardous

waste container.- Do not pour down the drain.

Empty Containers

- Rinse thoroughly with a suitable solvent.-

Dispose of the rinsate as hazardous liquid

waste.- Deface the label before disposing of the

container according to institutional guidelines.

All waste must be disposed of in accordance with local, state, and federal regulations.
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Caption: Diagram illustrating the waste streams and their corresponding disposal paths.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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